Cas no 18899-64-4 (Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI))

• Product Name: Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)
• CAS No: 18899-64-4
• MF: C₁₄H₁₆P₂
• MW: 246.224365234375
• MDL: MFCD00003041
• CID: 233557
• PubChem ID: 3316746
• Update Time: 2025-05-20

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-BIS(PHENYLPHOSPHINO)ETHANE, TECH.
• phenyl(2-phenylphosphanylethyl)phosphane
• EINECS 242-649-4
• 1,2-BIS(PHENYLPHOSHINO)ETHANE
• ETHYLENE-BIS-PHENYLPHOSPHINE
• 1,2-BIS(PHENYLPHOSPHINO)ETHANE
• 1,2-Ethanediylbis(phenylphosphine)
• Phosphine, 1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)
• 1,2-diphenylphosphinoethane
• MFCD00003041
• DTXSID00172276
• Ethylenebis(phenylphosphine)
• 18899-64-4
• NS00052713
• SCHEMBL45645
• FT-0731709
• 1,2-Bis(phenylphoshino)ethane, Min. 90%
• 1,2-Bis(phenylphosphino)ethane (10wt% in hexanes)
• 1,2-Bis(phenylphosphino)ethane, Min. 95% (10wt% in hexane)
• 1,2-Bis(phenylphosphino)ethane, min. 95% (10wt% in hexanes)
• DB-009434
• PHENYL[2-(PHENYLPHOSPHANYL)ETHYL]PHOSPHANE
• VBXSERPGINMTDE-UHFFFAOYSA-N
• Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)

• MDL： MFCD00003041
• Inchi： 1S/C14H16P2/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key： VBXSERPGINMTDE-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)CCPC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.07300
• Monoisotopic Mass: 246.07272451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 27.18000
• LogP: 2.99440
• Sensitiveness: air sensitive

Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI) Security Information

• Hazardous Material transportation number：UN 2845
• Packing Group：I
• Hazard Level：4.2
• Packing Group：I
• Safety Term：4.2
• HazardClass：4.2
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phosphine,1,1'-(1,2-ethanediyl)bis[1-phenyl- (9CI)

Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] (CAS No. 18899-64-4)

Phosphine, specifically the compound known as Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] with CAS No. 18899-64-4, is a versatile organophosphorus compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which features two phenylphosphine groups connected by an ethanediyl linker. The ethanediyl group serves as a bridge between the two phosphorus atoms, creating a diphosphine moiety that exhibits distinct chemical properties.

The synthesis of Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] typically involves the reaction of triphenylphosphine with an appropriate dihalide or diiodide precursor. This reaction pathway allows for the formation of the diphosphine structure while maintaining the integrity of the phenyl groups. Recent advancements in synthetic methodologies have enabled higher yields and greater control over the purity of the final product, making it more accessible for research and commercial use.

In terms of chemical properties, this compound is known for its stability under mild conditions and its ability to act as a ligand in various coordination complexes. The ethanediyl linker provides flexibility to the molecule, allowing it to adopt different conformations that are advantageous in certain catalytic applications. For instance, studies have shown that this diphosphine can effectively stabilize metal centers in transition metal catalysts, enhancing their activity and selectivity in reactions such as olefin polymerization and cross-coupling processes.

Recent research has also explored the use of Phosphine, 1,1'-(1,2-Ethanediyl)bis[1-phenyl] in the field of materials science. Its ability to form stable complexes with metals has led to its application in the synthesis of nanoparticles and metal-organic frameworks (MOFs). These materials hold promise for use in catalysis, sensing technologies, and energy storage systems. Furthermore, its role as a chelating agent has been investigated in bioinorganic chemistry, where it may find applications in drug delivery systems and enzyme mimics.

The versatility of this compound extends to its use in organic synthesis as well. Its phosphorus atoms can participate in various bonding interactions, making it a valuable reagent in both nucleophilic and oxidative transformations. For example, it has been employed as a reducing agent in the synthesis of organometallic compounds and as a catalyst in certain coupling reactions.

In conclusion, Phosphine, particularly the derivative with CAS No. 18899-64-4, remains a subject of intense research due to its unique chemical properties and wide-ranging applications. As scientific understanding of its structure-function relationships continues to grow, so too does its potential for innovation across diverse fields such as catalysis, materials science, and organic synthesis.